Cas no 874219-36-0 ((3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid)

• Product Name: (3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid
• CAS No: 874219-36-0
• MF: C₉H₁₀BFO₄
• MW: 211.982706546783
• MDL: MFCD08061836
• CID: 706721
• PubChem ID: 354334447
• Update Time: 2024-10-26

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxycarbonyl-4-fluorophenyl)boronic acid
• 3-ETHOXYCARBONYL-4-FLUOROPHENYLBORONIC ACID
• 3-(Ethoxycarbonyl)-4-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• 3-Ethoxycarbonyl-4-fluorobenzeneboronic acid
• 3-(ethoxycarbonyl)-4-fluorophenylboronic acid
• Benzoicacid, 5-borono-2-fluoro-, 1-ethyl ester (9CI)
• 3-(Ethoxycarbonyl)-4-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• (3-(ethoxycarbonyl)-4-fluorophenyl)boronic acid
• [3-(ethoxycarbonyl)-4-fluorophenyl]boronic acid
• 3-(Ethoxycarbonyl)-4-fluorobenzeneboronic acid
• KSC495S8R
• Ethyl 5-borono-2-fluorobenzoate
• 1-Ethyl 5-borono-2-fluorobenzoate (ACI)
• 4-fluoro-3-ethoxycarbonylphenylboronic acid
• 4-fluoro-3-(ethoxycarbonyl)phenylboronic acid
• CS-W004016
• SCHEMBL473842
• (3-ethoxycarbonyl-4-fluoro-phenyl)boronic acid
• 874219-36-0
• DB-005506
• 3-ethoxycarbonyl-4-fluoro-phenylboronic acid
• E1187
• AKOS015838802
• DTXSID60647879
• MFCD08061836
• (3-Ethoxycarbonyl-4-fluorophenyl)boronicacid
• YCXMTPOFCTUKTB-UHFFFAOYSA-N
• DS-0916
• (3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid

• MDL： MFCD08061836
• Inchi： 1S/C9H10BFO4/c1-2-15-9(12)7-5-6(10(13)14)3-4-8(7)11/h3-5,13-14H,2H2,1H3
• InChI Key： YCXMTPOFCTUKTB-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC=C(B(O)O)C=1)OCC

Computed Properties

• Exact Mass: 212.06600
• Monoisotopic Mass: 212.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.29
• Melting Point: 149-152
• Boiling Point: 373.1°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.51
• PSA: 66.76000
• LogP: -0.31780

(3-(Ethoxycarbonyl)-4-fluorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Keep cold
• HazardClass：IRRITANT, KEEP COLD

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds